(3Z)-1-(2-Fluorobenzyl)-3-(2-(4-methoxyphenyl)-6-oxo[1,3]thiazolo[3,2-B][1,2,4]triazol-5(6H)-ylidene)-1,3-dihydro-2H-indol-2-one

Specification

• CAS No.: 606961-53-9
• Molecular Formula: C26H17FN4O3S
• Molecular Weight: 484.5 g/mol
• IUPAC Name: (5Z)-5-[1-[(2-fluorophenyl)methyl]-2-oxoindol-3-ylidene]-2-(4-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C26H17FN4O3S/c1-34-17-12-10-15(11-13-17)23-28-26-31(29-23)25(33)22(35-26)21-18-7-3-5-9-20(18)30(24(21)32)14-16-6-2-4-8-19(16)27/h2-13H,14H2,1H3/b22-21-
• Standard InChI Key: MFOKSBLMIHSUOM-DQRAZIAOSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/4\C5=CC=CC=C5N(C4=O)CC6=CC=CC=C6F)/SC3=N2
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(=O)C(=C4C5=CC=CC=C5N(C4=O)CC6=CC=CC=C6F)SC3=N2

Introduction

The compound (3Z)-1-(2-Fluorobenzyl)-3-(2-(4-methoxyphenyl)-6-oxothiazolo[3,2-B]triazol-5(6H)-ylidene)-1,3-dihydro-2H-indol-2-one is a complex organic molecule featuring a unique combination of functional groups. Its structure includes a thiazolo[3,2-b]triazole ring system, which is known for diverse biological activities, along with a methoxyphenyl substituent and a fluorobenzyl group. This compound's molecular formula is C26H17FN4O3S, and it is of interest in medicinal chemistry due to its potential therapeutic applications.

Structural Features

• Thiazolo[3,2-b]124triazole Ring System: This moiety is significant for its biological activity, including antimicrobial and anticancer properties.

• Methoxyphenyl Substituent: Enhances the compound's solubility and potentially its interaction with biological targets.

• Fluorobenzyl Group: Contributes to the compound's stability and lipophilicity, which may improve its bioavailability.

Biological Activity

Compounds with similar structures to (3Z)-1-(2-Fluorobenzyl)-3-(2-(4-methoxyphenyl)-6-oxothiazolo[3,2-B]triazol-5(6H)-ylidene)-1,3-dihydro-2H-indol-2-one have shown significant biological activities, including:

• Antimicrobial Activity: The presence of the thiazolo-triazole framework is associated with antimicrobial properties, which could be enhanced by the methoxyphenyl group.

• Anticancer Properties: Similar compounds have demonstrated anticancer activity, potentially due to their ability to interact with specific molecular targets.

Synthesis and Chemical Reactivity

The synthesis of this compound likely involves multi-step reactions typical for complex heterocyclic compounds. The chemical reactivity can be attributed to the presence of multiple functional groups:

• Indole Moiety: Can undergo electrophilic substitution reactions.

• Thiazole and Triazole Rings: May participate in nucleophilic attacks or coordination with metal ions.

• Carbonyl Group: Can engage in condensation reactions or tautomerization processes, influencing biological activity.

Potential Applications

Given its structural features and biological activities, (3Z)-1-(2-Fluorobenzyl)-3-(2-(4-methoxyphenyl)-6-oxothiazolo[3,2-B]triazol-5(6H)-ylidene)-1,3-dihydro-2H-indol-2-one has potential applications in:

• Medicinal Chemistry: As a candidate for developing new drugs with antimicrobial and anticancer properties.

• Material Sciences: Its unique structure might enable it to serve as a precursor for novel materials.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
(3Z)-1-(2-Fluorobenzyl)-3-(2-(4-fluorophenyl)-6-oxothiazolo[3,2-b]triazol-5(6H)-ylidene)-1,3-dihydro-2H-indol-2-one	Fluorophenyl substituent	Antimicrobial and anticancer properties
(3Z)-1-(4-Fluorobenzyl)-3-(2-(3-methylphenyl)-6-oxothiazolo[3,2-b]triazol-5(6H)-ylidene)-1,3-dihydro-2H-indol-2-one	Methylphenyl substituent	Anti-inflammatory, antimicrobial, and anticancer properties
(3Z)-3-[2-(3-Chlorophenyl)-6-oxothiazolo[3,2-b]triazol-5(6H)-ylidene]-1-(2-fluorobenzyl)-1,3-dihydro-2H-indol-2-one	Chlorophenyl substituent	Anti-inflammatory, antibacterial, and antifungal properties